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Cholesteryl oleyl carbonate Cholesteryl oleyl carbonate Cholesteryl oleyl carbonate(COC) is a carbonate ester of cholesterol and oleyl alcohol with carbonic acid that is used as a liquid crystal(LC) molecule. It has is a crystalline material with a helical structure.
Brand Name: Vulcanchem
CAS No.: 17110-51-9
VCID: VC20993306
InChI: InChI=1S/C46H80O3/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-34-48-44(47)49-39-30-32-45(5)38(35-39)26-27-40-42-29-28-41(37(4)25-23-24-36(2)3)46(42,6)33-31-43(40)45/h14-15,26,36-37,39-43H,7-13,16-25,27-35H2,1-6H3/b15-14+/t37-,39+,40+,41-,42+,43+,45+,46-/m1/s1
SMILES: CCCCCCCCC=CCCCCCCCCOC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C
Molecular Formula: C46H80O3
Molecular Weight: 681.1 g/mol

Cholesteryl oleyl carbonate

CAS No.: 17110-51-9

Cat. No.: VC20993306

Molecular Formula: C46H80O3

Molecular Weight: 681.1 g/mol

* For research use only. Not for human or veterinary use.

Cholesteryl oleyl carbonate - 17110-51-9

Specification

Description Cholesteryl oleyl carbonate(COC) is a carbonate ester of cholesterol and oleyl alcohol with carbonic acid that is used as a liquid crystal(LC) molecule. It has is a crystalline material with a helical structure.
CAS No. 17110-51-9
Molecular Formula C46H80O3
Molecular Weight 681.1 g/mol
IUPAC Name [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] [(E)-octadec-9-enyl] carbonate
Standard InChI InChI=1S/C46H80O3/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-34-48-44(47)49-39-30-32-45(5)38(35-39)26-27-40-42-29-28-41(37(4)25-23-24-36(2)3)46(42,6)33-31-43(40)45/h14-15,26,36-37,39-43H,7-13,16-25,27-35H2,1-6H3/b15-14+/t37-,39+,40+,41-,42+,43+,45+,46-/m1/s1
Standard InChI Key XMPIMLRYNVGZIA-SOSAESCXSA-N
Isomeric SMILES CCCCCCCC/C=C/CCCCCCCCOC(=O)O[C@H]1CC[C@@]2([C@H]3CC[C@]4([C@H]([C@@H]3CC=C2C1)CC[C@@H]4[C@H](C)CCCC(C)C)C)C
SMILES CCCCCCCCC=CCCCCCCCCOC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C
Canonical SMILES CCCCCCCCC=CCCCCCCCCOC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C

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